Cas no 1702414-41-2 ([2-(Azetidin-3-yloxy)propanoyl]urea)

• Product Name: [2-(Azetidin-3-yloxy)propanoyl]urea
• CAS No: 1702414-41-2
• MF: C₇H₁₃N₃O₃
• MW: 187.196421384811
• CID: 5702173
• Update Time: 2025-10-29

[2-(Azetidin-3-yloxy)propanoyl]urea Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(aminocarbonyl)-2-(3-azetidinyloxy)-
• [2-(Azetidin-3-yloxy)propanoyl]urea

• Inchi： 1S/C7H13N3O3/c1-4(6(11)10-7(8)12)13-5-2-9-3-5/h4-5,9H,2-3H2,1H3,(H3,8,10,11,12)
• InChI Key： RWHODMNSBKXGEI-UHFFFAOYSA-N
• SMILES： C(NC(N)=O)(=O)C(OC1CNC1)C

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 11.44±0.70(Predicted)

Additional information on [2-(Azetidin-3-yloxy)propanoyl]urea

Introduction to [2-(Azetidin-3-yloxy)propanoyl]urea (CAS No. 1702414-41-2)

[2-(Azetidin-3-yloxy)propanoyl]urea (CAS No. 1702414-41-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of urea derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of [2-(Azetidin-3-yloxy)propanoyl]urea is characterized by a urea moiety linked to a 3-azetidinyl-oxypropanoyl group. The azetidine ring, a four-membered heterocycle, imparts significant conformational rigidity and stereochemical complexity to the molecule. This structural feature is crucial for its interactions with biological targets and contributes to its pharmacological profile.

Recent studies have highlighted the potential of [2-(Azetidin-3-yloxy)propanoyl]urea in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, [2-(Azetidin-3-yloxy)propanoyl]urea has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this effect involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL.

In addition to its direct therapeutic effects, [2-(Azetidin-3-yloxy)propanoyl]urea has been explored as a lead compound for drug discovery. Its unique structure provides a valuable scaffold for the development of more potent and selective analogs. Chemists have employed various synthetic strategies to modify the azetidine ring and the urea moiety, leading to a series of derivatives with enhanced biological activities and improved pharmacokinetic properties.

The safety profile of [2-(Azetidin-3-yloxy)propanoyl]urea has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and optimize its pharmacological properties. Ongoing clinical trials are investigating the efficacy and safety of [2-(Azetidin-3-yloxy)propanoyl]urea in various disease conditions, with initial results showing encouraging outcomes.

In conclusion, [2-(Azetidin-3-yloxy)propanoyl]urea (CAS No. 1702414-41-2) represents a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable safety profile make it an attractive candidate for further drug development efforts in the fields of inflammation and cancer research.